Cas no 50982-74-6 (2-(4-Amino-3-nitrophenoxy)ethan-1-ol)

2-(4-Amino-3-nitrophenoxy)ethan-1-ol Properties

Names and Identifiers

• Ethanol,2-(4-amino-3-nitrophenoxy)-
• 2-(4-AMINO-3-NITROPHENOXY)ETHAN-1-OL
• 2-(4-Amino-3-nitrophenoxy)ethanol

• MDL： MFCD00100987
• InChIKey： UTHUZYBSSBFPES-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10N2O4/c9-7-2-1-6(14-4-3-11)5-8(7)10(12)13/h1-2,5,11H,3-4,9H2
• SMILES： C1=CC(=C(C=C1OCCO)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 198.0641
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 198.064057
• Heavy Atom Count: 14
• Complexity: 194
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 101

Experimental Properties

• LogP: 1.65250
• PSA: 98.62
• Refractive Index: 1.622
• Boiling Point: 429.7°Cat760mmHg
• Flash Point: 213.7°C
• Density: 1.399